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Compound of Interest

Compound Name: 6-Prenylquercetin-3-Me ether

Cat. No.: B15578075

Get Quote

An HPLC-MS method for the sensitive and selective analysis of 6-Prenylquercetin-3-Me ether
has been developed. This application note provides a detailed protocol for the quantification of

this prenylated flavonoid, relevant to researchers in drug development and natural product

analysis. The method utilizes a reversed-phase C18 column with a gradient elution of

acetonitrile and water, coupled with tandem mass spectrometry for accurate measurement.

Introduction
6-Prenylquercetin-3-Me ether is a prenylated flavonoid, a class of compounds known for their

potential biological activities.[1][2] The addition of a prenyl group can increase the lipophilicity

and bioavailability of flavonoids, making them interesting candidates for pharmaceutical

research.[2][3] Accurate and sensitive analytical methods are crucial for the study of these

compounds in various matrices.[4][5] High-performance liquid chromatography coupled with

mass spectrometry (HPLC-MS) is a powerful technique for the analysis of flavonoids due to its

high sensitivity and selectivity.[6][7] This application note details a validated HPLC-MS/MS

method for the determination of 6-Prenylquercetin-3-Me ether.
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Standard Solution Preparation:

Prepare a stock solution of 6-Prenylquercetin-3-Me ether (1 mg/mL) in methanol.

Perform serial dilutions with methanol to prepare working standard solutions with

concentrations ranging from 1 ng/mL to 1000 ng/mL.

Matrix Sample Preparation (e.g., Plasma, Tissue Homogenate):

To 100 µL of the matrix sample, add 300 µL of acetonitrile containing an internal standard

(e.g., a structurally similar flavonoid not present in the sample).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 13,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

Filter through a 0.22 µm syringe filter before injection.

HPLC-MS/MS Conditions
HPLC System: A standard high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is commonly used

for flavonoid separation.[8]

Mobile Phase:

A: 0.1% formic acid in water.

B: 0.1% formic acid in acetonitrile.

Gradient Elution:

Start with 30% B, hold for 1 minute.
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Increase to 95% B over 5 minutes.

Hold at 95% B for 2 minutes.

Return to 30% B over 0.1 minutes.

Hold at 30% B for 1.9 minutes for column re-equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

Scan Mode: Multiple Reaction Monitoring (MRM).[9]

Key Parameters:

Capillary Voltage: 3.5 kV.

Source Temperature: 150°C.

Desolvation Temperature: 400°C.

Cone Gas Flow: 50 L/hr.

Desolvation Gas Flow: 800 L/hr.

Data Presentation
Table 1: Optimized MRM Transitions and Retention Time for 6-Prenylquercetin-3-Me ether
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Analyte
Precursor
Ion (m/z)

Product
Ion (m/z)

Dwell
Time (s)

Cone
Voltage
(V)

Collision
Energy
(eV)

Retention
Time
(min)

6-

Prenylquer

cetin-3-Me

ether

383.1 368.1 0.1 30 20 4.2

299.1 0.1 30 25

Table 2: Method Validation Parameters

Parameter Result

Linearity (r²) >0.995

Limit of Detection (LOD) 0.5 ng/mL

Limit of Quantification (LOQ) 1.5 ng/mL

Precision (%RSD) <10%

Accuracy (%Recovery) 85-110%
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Caption: Experimental workflow for the HPLC-MS/MS analysis of 6-Prenylquercetin-3-Me
ether.
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Caption: Logical flow for the development of the HPLC-MS method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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